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For Researchers, Scientists, and Drug Development Professionals

Introduction

Daledalin, as its tosylate salt, is a selective norepinephrine reuptake inhibitor (SNRI) that was
investigated as an antidepressant in the 1970s.[1] While it was never commercialized, its
distinct mechanism of action and chemical structure continue to be of interest to researchers in
the field of neuroscience and drug development. This technical guide provides a
comprehensive overview of the known chemical and physical properties of Daledalin Tosylate,
its mechanism of action, and relevant (though limited) clinical trial information.

Chemical and Physical Properties

Daledalin Tosylate is the salt of the active free base, Daledalin, and p-toluenesulfonic acid.
This salt formation is a common strategy in pharmaceutical development to improve the
stability and solubility of a drug substance.

Structure and Nomenclature

o |[UPAC Name: 4-methylbenzenesulfonic acid;N-methyl-3-(3-methyl-1-phenyl-1,2-
dihydroindol-3-yl)propan-1-amine[2]

e Synonyms: Daledalin tosilate, UK-3557-15[2]

« CAS Number: 23226-37-1[2]
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Table 1: Chemical and Physical Properties of Daledalin and its Components

Property Value Source

Daledalin Tosylate

Molecular Formula C26H32N203S [2]

Molecular Weight 452.6 g/mol

Daledalin (Active Moiety)

Molecular Formula C19H24N2
Molecular Weight 280.41 g/mol
Stereochemistry Racemic

p-Toluenesulfonic acid

Molecular Formula C7H803S

Molecular Weight 172.2 g/mol

Note: Experimental data for melting point, solubility, and pKa of Daledalin Tosylate are not
readily available in the cited literature.

Mechanism of Action: Selective Norepinephrine
Reuptake Inhibition

Daledalin's primary pharmacological action is the selective inhibition of the norepinephrine
transporter (NET). The NET is a protein located on the presynaptic membrane of noradrenergic
neurons responsible for the reuptake of norepinephrine from the synaptic cleft. By blocking this
transporter, Daledalin increases the concentration and prolongs the residence time of
norepinephrine in the synapse, thereby enhancing noradrenergic neurotransmission. This
enhanced signaling is believed to be the basis for its antidepressant effects.

Signaling Pathway of Norepinephrine Transporter (NET)
Inhibition
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The following diagram illustrates the general mechanism of action of a selective norepinephrine
reuptake inhibitor like Daledalin at the neuronal synapse.
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Caption: Inhibition of the Norepinephrine Transporter (NET) by Daledalin.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Daledalin
Tosylate are not extensively documented in publicly available literature. However, a general
synthetic approach has been mentioned.

Synthesis

The synthesis of Daledalin can be achieved through the reduction of Amedalin. Further details
on the specific reaction conditions, purification methods (such as crystallization or
chromatography), and analytical characterization (e.g., by NMR or mass spectrometry) would

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1669779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669779?utm_src=pdf-body
https://www.benchchem.com/product/b1669779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

require access to the original research publications from the 1970s, which are not readily
available.

Pharmacokinetics and Pharmacodynamics

Information regarding the pharmacokinetics (absorption, distribution, metabolism, and
excretion) and pharmacodynamics of Daledalin Tosylate is limited. A controlled clinical trial in
1974 compared its efficacy to amitriptyline in patients with depressive illness. This study
provides some insight into its clinical effects but does not offer detailed pharmacokinetic or
pharmacodynamic data.

Conclusion

Daledalin Tosylate remains a molecule of interest due to its selective inhibition of the
norepinephrine transporter. While its development was discontinued, the available information
on its chemical properties and mechanism of action provides a foundation for further research.
A significant lack of publicly available, detailed experimental data, particularly regarding its
synthesis, physical properties, and pharmacokinetic profile, presents a challenge for
contemporary researchers. Future investigations would be necessary to fully characterize this
compound according to modern standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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